Cas no 1805039-58-0 (3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid
• CAS No: 1805039-58-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4848941
• Update Time: 2025-05-24

3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-14-7-5(6(9)10)4(8(12)13)2-3-11-7/h2-3,6H,1H3,(H,12,13)
• InChI Key： NGNXVRSHJVWVQL-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=CC=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid

3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1805039-58-0, known as 3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and agrochemicals. The molecule consists of a pyridine ring substituted with a difluoromethyl group at position 3, a methoxy group at position 2, and a carboxylic acid group at position 4. These substituents contribute to its chemical reactivity, stability, and biological activity.

The synthesis of 3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various synthetic pathways to optimize the reaction conditions, ensuring scalability for industrial applications.

In terms of biological activity, this compound has been extensively studied for its potential as an agrochemical. It exhibits remarkable activity against a wide range of plant pathogens, including fungi and bacteria, making it a promising candidate for the development of new-generation pesticides. Recent studies have demonstrated that the difluoromethyl group plays a crucial role in enhancing the compound's bioavailability and stability in soil and water environments.

The carboxylic acid group in 3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid is particularly significant due to its ability to form stable ester derivatives. These derivatives have been shown to possess improved pharmacokinetic properties, making them suitable for oral administration in drug delivery systems. The methoxy group at position 2 contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and targeting specific cellular pathways.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it degrades rapidly under UV light and microbial action, minimizing its persistence in ecosystems. This property is crucial for ensuring the sustainability of agricultural practices and reducing ecological risks associated with chemical residues.

In conclusion, 3-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid represents a versatile molecule with diverse applications in chemistry and biology. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a valuable tool for addressing challenges in agriculture and medicine. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in various industries.